1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine

• CAS No.: 1856235-46-5
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.2

Description

1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine is a chemical compound with the molecular formula C8H13N3O. It is characterized by a pyrimidine ring substituted with a propan-2-yloxy group at the 2-position and a methanamine group at the 5-position.

Preparation Methods

The synthesis of 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-chloropyrimidine and isopropanol.

Reaction Conditions: The reaction between 2-chloropyrimidine and isopropanol is carried out under basic conditions, often using a base like potassium carbonate. The reaction mixture is heated to facilitate the substitution reaction, resulting in the formation of 2-(propan-2-yloxy)pyrimidine.

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the methanamine group, using reagents like alkyl halides or acyl chlorides. .

Common reagents and conditions used in these reactions include solvents like ethanol or dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions.

Scientific Research Applications

1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties. It serves as a scaffold for the design of bioactive molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of infectious diseases and cancer.

Industry: The compound is used in the development of specialty chemicals and materials, including polymers and coatings

Mechanism of Action

The mechanism of action of 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in microbial growth, leading to antimicrobial effects. The exact molecular targets and pathways are subject to ongoing research .

Comparison with Similar Compounds

1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine can be compared with other similar compounds, such as:

2-(propan-2-yloxy)pyrimidine: Lacks the methanamine group, resulting in different chemical and biological properties.

1-[2-(ethoxy)pyrimidin-5-yl]methanamine: Similar structure but with an ethoxy group instead of a propan-2-yloxy group, leading to variations in reactivity and applications.

1-[2-(propan-2-yloxy)pyridine-5-yl]methanamine:

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.